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Compound of Interest

Compound Name: 2-Hydroxyethyl benzoate

Cat. No.: B041798

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Hydroxyethyl benzoate, also known as ethylene glycol monobenzoate, is an organic
compound with the chemical formula C9H1003.[1] It is utilized in various industrial and
commercial applications, including as a fragrance ingredient in perfumes and cosmetics, a
thickener and emulsifier, and in the manufacturing of adhesives and surfactants.[1] Given its
presence in laboratory and manufacturing settings, a thorough understanding of its health and
safety profile is essential for researchers, scientists, and drug development professionals. This
technical guide provides an in-depth overview of the available health and safety data for 2-
Hydroxyethyl benzoate, focusing on its physicochemical properties, toxicological profile,
handling and storage procedures, and emergency response.

Chemical and Physical Properties

A comprehensive understanding of the physical and chemical properties of a substance is
fundamental to its safe handling and use. The key properties of 2-Hydroxyethyl benzoate are
summarized in the table below.
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Property Value Reference
Chemical Formula C9H1003 [1112]
Molecular Weight 166.17 g/mol [2]
CAS Number 94-33-7 [2]
Appearance Colorless or pale yellow liquid [1]
_ _ 20-22 °C (68-71.6 °F) / 34 °C
Melting Point [1112]
(93.2 °F)
213-216 °C (415.4-420.8 °F) /
Boiling Point 288.8 °C (551.8 °F) at 760 [11[3]
mmHg
Flash Point 125.5 °C (257.9 °F) [3]
Density 1.175 g/cm3 [3]

Vapor Pressure

0.00106 mmHg at 25°C

[3]

Soluble in organic solvents

Solubility such as ethanol, benzene, and  [1]
methanol.
Relatively stable at room

Stability temperature; may decompose [1]

under sunlight.

Synonyms: Ethylene glycol monobenzoate, 2-(Benzoyloxy)ethanol, 3-Hydroxyethyl benzoate.

[2]

Toxicological Data

The toxicological profile of a chemical is crucial for assessing its potential hazards to human

health. While specific quantitative toxicological data such as LD50 and LC50 values for 2-

Hydroxyethyl benzoate are not readily available in the public domain, the Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals provides key hazard

information based on available data.
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GHS Classification

The GHS provides a standardized approach to hazard communication. The classification for 2-

Hydroxyethyl benzoate is summarized in the table below.

Hazard Class Hazard Category Hazard Statement

Skin corrosion/irritation Category 2 H315: Causes skin irritation

Serious eye damage/eye H319: Causes serious eye

L Category 2A o

irritation irritation

Specific target organ toxicity — H335: May cause respiratory
] Category 3 o

single exposure irritation

GHS Pictogram: !--INVALID-LINK-- (GHSO07: Exclamation Mark)

Summary of Toxicological Effects

Acute Toxicity: While specific lethal dose values are not available, the GHS classification
does not indicate high acute toxicity via oral, dermal, or inhalation routes. However, it is
important to handle the substance with care to avoid irritation.

Skin Irritation: Classified as a skin irritant (H315). Direct contact may cause redness, itching,
and inflammation.

Eye Irritation: Classified as causing serious eye irritation (H319). Contact with the eyes can
lead to significant discomfort, redness, swelling, and potential damage.

Respiratory Irritation: May cause respiratory irritation (H335), leading to coughing, sneezing,
and sore throat upon inhalation of vapors or aerosols.

Sensitization: There is no conclusive data available to classify 2-Hydroxyethyl benzoate as
a skin or respiratory sensitizer.

Carcinogenicity, Mutagenicity, and Reproductive Toxicity: No data is available to suggest that
2-Hydroxyethyl benzoate is carcinogenic, mutagenic, or a reproductive toxicant.
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Experimental Protocols

Detailed experimental protocols for the toxicological assessment of 2-Hydroxyethyl benzoate
are not publicly available. However, the GHS classifications for skin and eye irritation are
typically based on standardized tests such as the OECD Test Guideline 404 (Acute Dermal
Irritation/Corrosion) and OECD Test Guideline 405 (Acute Eye Irritation/Corrosion). These tests
are generally conducted on animal models (e.g., rabbits) to assess the potential for a
substance to cause irritation. The classification for respiratory irritation is often based on animal
studies observing respiratory effects following inhalation exposure or on human experience.

Handling and Storage

Proper handling and storage procedures are paramount to minimizing exposure and ensuring a
safe working environment.

Personal Protective Equipment (PPE)

The following diagram outlines the recommended personal protective equipment when
handling 2-Hydroxyethyl benzoate.

ersonal Protective E| 1uip||\cnl (PPE) for 2-Hydroxyethyl Benzoate
Safety glasses with
side-shields or goggles

Chemical-resistant gloves
(e.g., nitrile, neoprene)

Use in a well-ventilated area.
Lab coat or chemical-resistant apron Respirator may be needed for large spills
or in poorly ventilated areas.

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment for handling 2-Hydroxyethyl
benzoate.

Storage Requirements
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Store in a tightly closed container.

Keep in a cool, dry, and well-ventilated place.

Store away from incompatible materials such as strong oxidizing agents and strong bases.[4]

Protect from direct sunlight.[1]

Emergency Procedures

In the event of an accidental spill or exposure, prompt and appropriate action is critical.

Spill Response

The logical workflow for responding to a spill of 2-Hydroxyethyl benzoate is illustrated below.
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Evacuate immediate area

!

Ensure adequate ventilation

!

Don appropriate PPE

'

Contain the spill with
inert absorbent material

!

Collect absorbed material
into a sealed container

!

Clean the spill area
with soap and water

!

Dispose of waste according to
local, state, and federal regulations

Click to download full resolution via product page

Caption: Logical workflow for responding to a 2-Hydroxyethyl benzoate spill.

First Aid Measures
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o After eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.[4][5]

 After skin contact: Immediately wash skin with soap and plenty of water for at least 15
minutes. Remove contaminated clothing and shoes. Get medical attention if irritation
develops.[5][6]

 After inhalation: Remove from exposure and move to fresh air immediately. If not breathing,
give artificial respiration. If breathing is difficult, give oxygen. Get medical attention.[6]

o After ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Get medical attention.

Stability and Reactivity

o Chemical Stability: Stable under recommended storage conditions.[1]
o Conditions to Avoid: Exposure to sunlight, heat, and incompatible materials.[1][4]
e Incompatible Materials: Strong oxidizing agents, strong bases.[4]

e Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide
and carbon dioxide.

Conclusion

2-Hydroxyethyl benzoate is a compound with moderate hazards, primarily related to its
potential to cause skin, eye, and respiratory irritation. While specific quantitative toxicological
data is limited in publicly accessible sources, the available GHS classification provides a clear
indication of the necessary precautions. For researchers, scientists, and drug development
professionals, adherence to recommended handling procedures, the consistent use of
appropriate personal protective equipment, and a clear understanding of emergency response
protocols are essential for ensuring a safe working environment. Further toxicological studies
would be beneficial to provide a more complete quantitative risk assessment for this
compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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